1-Benzyl-6-chloro-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine

• IUPAC Name: 1-benzyl-6-chloro-2,3-dihydropyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C14H13ClN2/c15-14-8-13-12(9-16-14)6-7-17(13)10-11-4-2-1-3-5-11/h1-5,8-9H,6-7,10H2
• InChI Key: XZTAJGVKCHURQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC(=NC=C21)Cl)CC3=CC=CC=C3
• Molecular Formula: C14H13ClN2
• DSSTOX Substance ID: DTXSID10503113
• Molecular Weight: 244.72 g/mol
• CAS RN: 23596-27-2

Description

“1-Benzyl-6-chloro-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine” is a chemical compound with the IUPAC name 6-chloro-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine. It has a molecular weight of 154.6.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Synthesis Techniques and Derivatives

• Efficient Synthesis Methods : The compound and its analogs, such as 1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine, can be synthesized efficiently using sodium borohydride reduction and debenzylation with hydrogen over palladium on carbon. This method is applicable for synthesizing different N6-substituted analogs (Nechayev et al., 2013).

• Synthesis of Pyrrolo-Fused Compounds : Research has been conducted on synthesizing pyrrolo-fused compounds such as Pyrrolo[2′,3′:4,5]Furo[3,2-c]Pyridine-2-Carboxylic Acids and their derivatives. These compounds have potential applications in organic chemistry and drug development (Bencková & Krutošíková, 1997).

Materials Science Applications

• Semiconducting Materials : Nitrogen-embedded small molecules derived from similar compounds have been studied for their electrochemical properties, self-assembly behavior, and carrier transport properties. These materials are relevant in the field of semiconductors and electronics (Zhou et al., 2019).

• Functional Materials : Functionalization of 1H-Pyrrolo[2,3-b]pyridine, a compound closely related to 1-Benzyl-6-chloro-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine, has been explored for creating new compounds directed toward agrochemicals and functional materials. This includes introducing amino groups and creating polyacetylene with 1H-pyrrolo[2,3-b]pyridyl groups (Minakata et al., 1992).

Pharmaceutical and Biological Research

• Synthesis of Bioactive Compounds : Research into the synthesis of various bioactive compounds, such as anti-inflammatory and analgesic agents, involves the use of pyrrolo-pyridine structures. These structures are key in developing new pharmacologically active compounds (Muchowski et al., 1985).

• Novel Heterocyclic Molecules : There's ongoing research into creating new heterocyclic molecules based on pyrrolo-pyridine structures. These studies include characterizing their reactivity, stability, and potential applications in fields like non-linear optics and drug development (Murthy et al., 2017).

Safety and Hazards

The compound has been classified as Acute Tox. 3 Oral - Eye Dam. 1. The hazard statements include H302-H315-H319-H332-H335. Precautionary statements include P261-P280-P305+P351+P338.